Cas no 61953-39-7 (5-(diethylsulfamoyl)-2-fluorobenzoic acid)
61953-39-7 structure
Product Name:5-(diethylsulfamoyl)-2-fluorobenzoic acid
CAS No:61953-39-7
MF:C11H14FNO4S
MW:275.296565532684
CID:1632294
PubChem ID:773056
Update Time:2025-04-21
5-(diethylsulfamoyl)-2-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-[(diethylamino)sulfonyl]-2-fluoro-
- 5-(diethylsulfamoyl)-2-fluorobenzoic acid
- 61953-39-7
- SR-01000575199
- MFCD02937018
- 5-(N,N-Diethylsulfamoyl)-2-fluorobenzoicacid
- AKOS001042042
- EN300-10409
- SR-01000575199-1
- SB81959
- CS-0230466
- 5-(N,N-Diethylsulfamoyl)-2-fluorobenzoic acid
- ALBB-020205
- Oprea1_494933
- 5-[(diethylamino)sulfonyl]-2-fluorobenzoic acid
- G35550
- Z53036659
-
- Inchi: 1S/C11H14FNO4S/c1-3-13(4-2)18(16,17)8-5-6-10(12)9(7-8)11(14)15/h5-7H,3-4H2,1-2H3,(H,14,15)
- InChI Key: YJYUHOQWDKTBSD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C(=O)O)C=1)F)(N(CC)CC)(=O)=O
Computed Properties
- Exact Mass: 275.06282
- Monoisotopic Mass: 275.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 74.68
5-(diethylsulfamoyl)-2-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-10409-0.05g |
5-(diethylsulfamoyl)-2-fluorobenzoic acid |
61953-39-7 | 95% | 0.05g |
$42.0 | 2023-10-28 | |
| Enamine | EN300-10409-0.1g |
5-(diethylsulfamoyl)-2-fluorobenzoic acid |
61953-39-7 | 95% | 0.1g |
$66.0 | 2023-10-28 | |
| Enamine | EN300-10409-0.25g |
5-(diethylsulfamoyl)-2-fluorobenzoic acid |
61953-39-7 | 95% | 0.25g |
$92.0 | 2023-10-28 | |
| Enamine | EN300-10409-0.5g |
5-(diethylsulfamoyl)-2-fluorobenzoic acid |
61953-39-7 | 95% | 0.5g |
$175.0 | 2023-10-28 | |
| Enamine | EN300-10409-1.0g |
5-(diethylsulfamoyl)-2-fluorobenzoic acid |
61953-39-7 | 95% | 1.0g |
$256.0 | 2023-02-09 | |
| Enamine | EN300-10409-2.5g |
5-(diethylsulfamoyl)-2-fluorobenzoic acid |
61953-39-7 | 95% | 2.5g |
$503.0 | 2023-10-28 | |
| Enamine | EN300-10409-5.0g |
5-(diethylsulfamoyl)-2-fluorobenzoic acid |
61953-39-7 | 95% | 5.0g |
$743.0 | 2023-02-09 | |
| Enamine | EN300-10409-10.0g |
5-(diethylsulfamoyl)-2-fluorobenzoic acid |
61953-39-7 | 95% | 10.0g |
$1101.0 | 2023-02-09 | |
| 1PlusChem | 1P00J60Y-50mg |
5-[(diethylamino)sulfonyl]-2-fluorobenzoic acid |
61953-39-7 | 95% | 50mg |
$111.00 | 2024-04-22 | |
| 1PlusChem | 1P00J60Y-100mg |
5-[(diethylamino)sulfonyl]-2-fluorobenzoic acid |
61953-39-7 | 95% | 100mg |
$140.00 | 2024-04-22 |
5-(diethylsulfamoyl)-2-fluorobenzoic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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